- Preparation of heterocyclic ethers as neuronal nicotinic receptor ligands, World Intellectual Property Organization, , ,
Cas no 96630-88-5 (4-Chloro-3-hydroxypyridine)
4-Chloro-3-hydroxypyridine structure
Product Name:4-Chloro-3-hydroxypyridine
CAS No:96630-88-5
MF:C5H4ClNO
MW:129.544360160828
MDL:MFCD02682915
CID:61859
PubChem ID:329771710
Update Time:2024-10-25
4-Chloro-3-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-hydroxypyridine
- 4-Chloro-3-pyridinol
- 4-Chloropyridin-3-ol
- 4-chloro-3hydroxypyridine
- 3-Pyridinol, 4-chloro-
- PubChem6669
- 4-Chloropyridine-3-ol
- GQORRJKLCCMNPX-UHFFFAOYSA-N
- 4-Chloropyridin-3-ol, AldrichCPR
- TRA0035499
- AB12281
- ST2411301
- AB0027909
- W9815
- AM20061771
- A19359
- 630C885
- 4-Chloro-3-pyridinol (ACI)
- SY111488
- DB-006757
- J-515007
- AKOS005199043
- CS-W013443
- EN300-88129
- DS-10614
- MFCD02682915
- DTXSID70376204
- SCHEMBL323165
- 96630-88-5
-
- MDL： MFCD02682915
- Inchi： 1S/C5H4ClNO/c6-4-1-2-7-3-5(4)8/h1-3,8H
- InChI Key： GQORRJKLCCMNPX-UHFFFAOYSA-N
- SMILES： ClC1C(O)=CN=CC=1
Computed Properties
- Exact Mass: 128.99800
- Monoisotopic Mass: 128.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.1
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.1
Experimental Properties
- Color/Form: No data available
- Density: 1.392
- Melting Point: No data available
- Boiling Point: 298.2±20.0 °C at 760 mmHg
- Flash Point: 134.1±21.8 °C
- Refractive Index: 1.583
- PSA: 33.12000
- LogP: 1.44060
4-Chloro-3-hydroxypyridine Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302,H318
- Warning Statement： P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-41
- Safety Instruction： 26
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Store at 4°C,-4At ℃Store…Better
4-Chloro-3-hydroxypyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloro-3-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR301168-1g |
4-Chloro-3-hydroxypyridine |
96630-88-5 | 97% | 1g |
£41.00 | 2024-05-25 | |
| Apollo Scientific | OR301168-5g |
4-Chloro-3-hydroxypyridine |
96630-88-5 | 98% | 5g |
£170.00 | 2023-09-01 | |
| Apollo Scientific | OR301168-25g |
4-Chloro-3-hydroxypyridine |
96630-88-5 | 97% | 25g |
£400.00 | 2024-05-25 | |
| Chemenu | CM173702-5g |
4-Chloropyridin-3-ol |
96630-88-5 | 98% | 5g |
$153 | 2021-08-05 | |
| Chemenu | CM173702-10g |
4-Chloropyridin-3-ol |
96630-88-5 | 98% | 10g |
$224 | 2021-08-05 | |
| Chemenu | CM173702-25g |
4-Chloropyridin-3-ol |
96630-88-5 | 98% | 25g |
$421 | 2021-08-05 | |
| Chemenu | CM173702-100g |
4-Chloropyridin-3-ol |
96630-88-5 | 98% | 100g |
$1075 | 2021-08-05 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024474-1g |
4-Chloro-3-hydroxypyridine |
96630-88-5 | 98% | 1g |
￥239 | 2024-07-19 | |
| TRC | C381623-50mg |
4-Chloro-3-hydroxypyridine |
96630-88-5 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C381623-100mg |
4-Chloro-3-hydroxypyridine |
96630-88-5 | 100mg |
$ 65.00 | 2022-06-06 |
4-Chloro-3-hydroxypyridine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ; 17 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Dichloromethane , Water ; 20 h, rt
Reference
- Efficient synthesis of halohydroxypyridines by hydroxydeboronation, Tetrahedron, 2005, 61(6), 1417-1421
Production Method 3
Reaction Conditions
1.1 Solvents: Water ; 20 - 24 h, rt
Reference
- Biotransformation of substituted pyridines with dioxygenase-containing microorganisms, Organic & Biomolecular Chemistry, 2006, 4(14), 2710-2715
Production Method 4
Reaction Conditions
Reference
- Cephalosporin derivatives, European Patent Organization, , ,
4-Chloro-3-hydroxypyridine Raw materials
- Carbamic acid, diethyl-, 4-chloro-3-pyridinyl ester
- 4-Chloropyridine
- (4-chloropyridin-3-yl)boronic acid
4-Chloro-3-hydroxypyridine Preparation Products
4-Chloro-3-hydroxypyridine Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
96630-88-5 (4-Chloro-3-hydroxypyridine) Related Products
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- 72761-55-8(Phenol, 2,6-dichloro-, compd. with pyridine (1:1))
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- 1196157-47-7(4,6-Dichloropyridin-3-ol)
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